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Compound of Interest

Compound Name: Thiol-PEG3-phosphonic acid

Cat. No.: B611345

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Thiol-PEG3-phosphonic acid, a
heterobifunctional linker critical in bioconjugation, surface modification, and the development of
targeted therapeutics. This document details commercial sources, physicochemical properties,
and key experimental applications, offering a valuable resource for professionals in the field.

Introduction

Thiol-PEG3-phosphonic acid (HS-(CH2)2-(O(CH2)2)2-0O-(CH2)2-PO(OH)2) is a versatile
molecule featuring a terminal thiol group and a phosphonic acid moiety, connected by a flexible
and hydrophilic three-unit polyethylene glycol (PEG) spacer. The thiol group provides a reactive
handle for conjugation to various substrates, including maleimides and the surfaces of noble
metals like gold. The phosphonic acid group offers a strong binding anchor to metal oxide
surfaces and can be utilized in the development of drug delivery systems. Its PEG linker
enhances solubility and can improve the pharmacokinetic properties of conjugated molecules.

Commercial Suppliers and Physicochemical
Properties

A variety of commercial suppliers offer Thiol-PEG3-phosphonic acid and its derivatives. The
table below summarizes key quantitative data from several of these suppliers, providing a
comparative overview for procurement and experimental planning.
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Molecular
_ Product CAS ) :
Supplier Weight ( Purity Form
Name Number
g/mol )
Thiol-PEG3-
) ) 1360716-36- _
AxisPharm phosphonic 274.27 >95% Solid
acid
Thiol-PEG3-
CD _ 1360716-36- _
) ) Phosphonic 274.3 >90% Solid
Bioparticles )
acid
Thiol-PEG3-
MedChemEx _ 1360716-36- _
phosphonic 274.27 >98% Solid
press _
acid
Thiol-PEG3-
Xcess ) 1360716-36- ]
o phosphonic 274.27 >98% Solid Powder
Biosciences _
acid
Thiol-PEG3-
_ 1360716-36- _
ChemScene phosphonic 274.27 >98% Solid
acid
Thiol-PEG3- 1347750-82- _
BroadPharm ) 238.3 >95% Solid
acid 6
_ Thiol-PEG3-
Creative ) 1360716-36- N » -
) phosphonic Not Specified  Not Specified  Not Specified
Biolabs "
aci

Note: Data is subject to change and should be confirmed with the respective supplier.

BroadPharm's product is the carboxylic acid derivative, which is structurally similar and has

related applications.

Key Applications and Experimental Protocols

Thiol-PEG3-phosphonic acid is predominantly utilized in two key areas: as a linker in the

synthesis of Proteolysis Targeting Chimeras (PROTACSs) and for the functionalization of

surfaces, particularly nanoparticles and metal oxides.
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Application in PROTAC Synthesis

PROTACSs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin
ligase, leading to the ubiquitination and subsequent degradation of the target protein by the
proteasome. Thiol-PEG3-phosphonic acid can serve as a flexible linker connecting the
target-binding ligand and the E3 ligase-binding ligand.

Signaling Pathway: PROTAC Mechanism of Action
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Caption: General mechanism of action for a PROTAC, where the linker facilitates the formation
of a ternary complex, leading to target protein degradation.

Surface Functionalization of Gold Nanoparticles

The thiol group of Thiol-PEG3-phosphonic acid readily forms a self-assembled monolayer
(SAM) on gold surfaces, while the phosphonic acid terminus can be used for further
conjugation or to modulate surface properties.

Experimental Workflow: Gold Nanoparticle Functionalization
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Caption: A typical workflow for the functionalization of gold nanoparticles with Thiol-PEG3-
phosphonic acid.

Detailed Protocol for Gold Nanoparticle Functionalization:
o Preparation of Thiol-PEG3-phosphonic acid Solution:

o Prepare a 1 mM stock solution of Thiol-PEG3-phosphonic acid in a suitable solvent such
as ethanol or a mixture of ethanol and water.

e Functionalization of Gold Nanoparticles (AuNPS):

o To a solution of citrate-stabilized AuNPs (e.g., 10 nM), add the Thiol-PEG3-phosphonic
acid solution to a final concentration of 0.1 mM.

o Incubate the mixture for 12-24 hours at room temperature with gentle stirring to facilitate
ligand exchange.

o Purification of Functionalized AuNPs:

o Centrifuge the solution to pellet the functionalized AuNPs. The centrifugation speed and
duration will depend on the size of the nanopatrticles.

o Carefully remove the supernatant containing excess linker.
o Resuspend the nanoparticle pellet in a fresh solvent (e.g., ethanol or water).

o Repeat the centrifugation and resuspension steps at least two more times to ensure the
complete removal of unbound linker.

e Characterization:
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o Confirm successful functionalization using techniques such as UV-Vis spectroscopy
(observing a shift in the surface plasmon resonance peak), dynamic light scattering (DLS)
to measure the increase in hydrodynamic diameter, and zeta potential measurements to
assess changes in surface charge.

Stability and Storage

Proper storage of Thiol-PEG3-phosphonic acid is crucial to maintain its reactivity. The thiol
group is susceptible to oxidation, which can be accelerated by exposure to air, moisture, and
certain metal ions.

o Storage Conditions: Store the solid compound at -20°C in a tightly sealed container under an
inert atmosphere (e.g., argon or nitrogen).

» Handling: When preparing solutions, use deoxygenated solvents to minimize oxidation.
Solutions should be freshly prepared for best results.

Conclusion

Thiol-PEG3-phosphonic acid is a valuable and versatile tool for researchers in drug
development and materials science. Its dual functionality allows for the creation of
sophisticated bioconjugates and the tailored modification of surfaces. This guide provides a
foundational understanding of its properties, suppliers, and applications to aid in the design and
execution of innovative research.

 To cite this document: BenchChem. [In-Depth Technical Guide to Thiol-PEG3-Phosphonic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611345#commercial-suppliers-of-thiol-peg3-
phosphonic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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